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Compound of Interest

Compound Name: 6-Bromohexanoyl chloride

Cat. No.: B1266057 Get Quote

As a Senior Application Scientist, I understand that cutting-edge research requires not only

precision in execution but also an unwavering commitment to safety and environmental

stewardship. 6-Bromohexanoyl chloride is a valuable reagent in organic synthesis, frequently

used to introduce a bromo-functionalized six-carbon chain. However, its utility is matched by its

hazardous nature. This guide provides a comprehensive, technically grounded framework for

the proper handling and disposal of 6-bromohexanoyl chloride, ensuring the safety of

laboratory personnel and adherence to regulatory standards. Our goal is to empower you with

the knowledge to manage this chemical confidently from acquisition to disposal.

Core Hazard Profile & Immediate Safety Imperatives
6-Bromohexanoyl chloride is a corrosive, water-reactive, and lachrymatory liquid.[1][2] Its

primary dangers stem from its violent reaction with water and its ability to cause severe burns

upon contact.[1][3] Understanding these properties is not just a regulatory formality; it is the

foundation of safe laboratory practice. The violent reaction with water, including ambient

moisture, hydrolyzes the acyl chloride to form hydrochloric acid (HCl) and 6-bromohexanoic

acid, leading to the release of corrosive vapors.[4]

Table 1: Hazard Identification for 6-Bromohexanoyl Chloride
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Hazard Class Description GHS Classification Key Precaution

Corrosivity

Causes severe skin
burns and eye
damage.[5]

Skin Corrosion
1B[2]

Avoid all direct
contact. Use
specified PPE.

Reactivity
Reacts violently with

water (EUH014).[1][2]

Not formally classified,

but a critical handling

property.

Store in a dry, inert

atmosphere and

handle away from all

sources of moisture.

[2][6]

Eye Damage

Causes serious,

potentially irreversible

eye damage.[5][6]

Eye Damage 1[2]

Wear chemical safety

goggles and a face

shield.[5]

Respiratory Irritation

Vapors and mists may

cause respiratory tract

irritation.[5]

STOT SE 3

Handle exclusively

within a certified

chemical fume hood.

| Lachrymator | Substance which increases the flow of tears.[1][2] | N/A | Use appropriate

respiratory and eye protection to prevent irritation. |

Effective safety protocols are non-negotiable. The engineering controls and personal protective

equipment (PPE) outlined below are designed to create multiple barriers between the

researcher and the chemical hazard.

Table 2: Required Personal Protective Equipment (PPE) & Engineering Controls

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://angenechemical.com/sds/22809-37-6.pdf
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/B2049_EU_6N.pdf
http://angenechemical.com/sds/22809-37-6.pdf
https://www.tcichemicals.com/BE/en/sds/B2049_EU_6N.pdf
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
http://angenechemical.com/sds/22809-37-6.pdf
http://angenechemical.com/sds/22809-37-6.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Type Specification Rationale

Engineering
Certified Chemical Fume
Hood

To contain corrosive
vapors and prevent
inhalation exposure.[7]

Eyewash Station & Safety

Shower

Must be immediately

accessible for emergency

decontamination in case of

exposure.[2][3]

Eye/Face
Chemical Safety Goggles &

Face Shield

Goggles provide a seal against

splashes; a face shield

protects the entire face from

corrosive materials.[5]

Hand
Chemically resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact and

severe burns. Always inspect

gloves before use.[1][2]

Body Long-sleeved lab coat
To protect skin and clothing

from spills.[1][2]

| Respiratory | NIOSH/MSHA-approved respirator | Required for large-scale work,

emergencies, or if ventilation is inadequate.[1][2] |

Disposal Decision Workflow
The proper disposal path for 6-bromohexanoyl chloride depends on its form and quantity.

The following workflow provides a logical decision-making process to ensure a safe and

compliant outcome.
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Assess Waste Type

Select Disposal Protocol

Start: Waste Generated
(6-Bromohexanoyl Chloride)

What is the nature of the waste?

Unused or Bulk Reagent

Unreacted
Reagent

Spill Residue &
Contaminated Materials

Spill or
Contamination

Aqueous Waste Stream
(Post-Quench/Workup)

Dilute Aqueous
Mixture

Protocol A:
Direct Professional Disposal

Protocol C:
Spill Management & Containment

Protocol B:
Laboratory-Scale Neutralization

Package, Label, and Store for
Licensed Waste Disposal Pickup

Dispose of neutralized solution
per institutional guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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